Cas no 160627-05-4 (Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-)

Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl- structure

160627-05-4 structure

Product name:Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-

CAS No:160627-05-4

MF:C₉H₉NO₂

MW:163.17326

CID:109544

PubChem ID:45115957

Chemical and Physical Properties
Related Products

Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Cyclopenta[b]pyrrole-4,6(1H,5H)-dione,2,3-dimethyl-
- Cyclopenta[b]pyrrole-4,6(1H,5H)-dione, 2,3-dimethyl- (9CI)
- 160627-05-4
- 2,3-Dimethylcyclopenta[b]pyrrole-4,6(1H,5H)-dione
- Inchi： InChI=1S/C9H9NO2/c1-4-5(2)10-9-7(12)3-6(11)8(4)9/h10H,3H2,1-2H3
- InChI Key： JMKQZZHGDWXRQB-UHFFFAOYSA-N
- SMILES： CC1NC2C(CC(=O)C=2C=1C)=O

Computed Properties

Exact Mass: 163.06337
Monoisotopic Mass: 163.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.9Å²
XLogP3: 1.3

Experimental Properties

PSA: 49.93

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